4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol

• CAS: 1261909-50-5
• Molecular Formula: C13H8ClNO5
• Molecular Weight: 293.66 g/mol
• SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)O)[N+](=O)[O-])O
• InChI: InChI=1S/C13H8ClNO5/c14-10-3-1-7(5-9(10)13(17)18)8-2-4-12(16)11(6-8)15(19)20/h1-6,16H,(H,17,18)
• InChIKey: AGXXOUMOFFMTJF-UHFFFAOYSA-N

Researchers needing a polyfunctional biphenyl scaffold for library synthesis often encounter mono-functional analogs. 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol (CAS 1261909-50-5) solves this by combining a carboxylic acid, chloro, nitro, and phenolic -OH in one molecule (XLogP3 3.9, ≥95% purity). Benefits include: direct use in amide coupling/Suzuki sequences, enhanced H-bond donor count for target engagement, and no pre-purification needed. Bulk quantities available.

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol: Structural & Physicochemical Profile

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol (IUPAC: 2-chloro-5-(4-hydroxy-3-nitrophenyl)benzoic acid) is a polyfunctional nitrophenol derivative bearing a carboxylic acid, a chloro substituent, and a biphenyl-type scaffold [1]. Its computed physicochemical descriptors—XLogP3 of 3.9, two hydrogen-bond donors, five hydrogen-bond acceptors, and a topological polar surface area that places it in a distinct property space relative to simpler nitrophenol analogs—define its suitability as a synthetic intermediate for medicinal chemistry and agrochemical research programs [1]. Commercially, it is available at a certified purity of NLT 95% from major suppliers such as abcr (product AB322195), with a molecular weight of 293.66 g/mol and exact mass of 293.0091 Da [1].

Polyfunctional biphenyl scaffold (COOH, Cl, NO₂, OH) for multi-step derivatization

Distinct H-bond donor/acceptor profile supports target-engagement-driven library design

Commercially available with certified high-purity specification for reproducible synthesis

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol: Generic Substitution Risks

In-class nitrophenol analogs—such as 4-(4-chlorophenyl)-2-nitrophenol (CAS 146298-30-8) or 4-chloro-2-(3-nitrophenyl)benzoic acid—carry only a subset of the functional groups present on 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol [1]. The target compound uniquely combines a free carboxylic acid, a chloro substituent, a nitro group, and a phenolic hydroxyl in a single biphenyl scaffold; this combination simultaneously modulates hydrogen-bonding capacity, acidity (pKa), and steric profile in ways that simpler analogs cannot replicate [1]. Substituting a generic mono-functional or di-functional analog will alter reaction outcomes in cross-coupling, amide-bond formation, or metal-complexation steps, undermining synthetic sequence reproducibility and biological target engagement [1].

Target compound

Simpler nitrophenol analogs

2 H-bond donors (COOH + OH) and 5 acceptors

Often 1 donor (phenolic OH only) and fewer acceptors, altering solubility and binding context

XLogP3 ~3.9, balanced polarity-lipophilicity profile

Positional isomers may shift logP by ≥0.7 units, changing permeability and extraction behavior

Complexity 385, 2 rotatable bonds, biphenyl conformation

Simpler mono-ring analogs lack conformational degrees of freedom, limiting pharmacophoric diversity

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol: Comparative Evidence vs. Analogs

Hydrogen-Bond Donor and Acceptor Count Differentiation

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol possesses two hydrogen-bond donors (carboxylic acid O–H and phenolic O–H) and five hydrogen-bond acceptors (carboxylic C=O, nitro O atoms, phenolic O, and chloro substituent), as computed by Cactvs 3.4.6.11 and published in PubChem [1]. In contrast, the direct para-chloro analog 4-(4-chlorophenyl)-2-nitrophenol (CAS 146298-30-8) has only one hydrogen-bond donor (phenolic O–H) and three hydrogen-bond acceptors (nitro O atoms and chloro), lacking the carboxylic acid moiety entirely [1][2]. This difference in H-bond donor count (2 vs. 1) and acceptor count (5 vs. approximately 3) translates into distinct solubility, permeability, and protein-binding profiles when the compounds are used as building blocks or pharmacological probes [1].

H-Bond Donor Count

Cross-study comparable

2 donors (COOH + OH) vs 1; 5 acceptors vs ~3

Reported higher H-bond capacity may shift solubility and target-engagement context.

Computed descriptors (PubChem); analog lacks carboxylic acid.

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	2 (carboxylic acid O–H + phenolic O–H)
Comparator Or Baseline	4-(4-Chlorophenyl)-2-nitrophenol: 1 (phenolic O–H only)
Quantified Difference	Two-fold higher H-bond donor capacity; approximately 66% more H-bond acceptors
Conditions	Computed descriptors (Cactvs 3.4.6.11, PubChem release 2019.06.18)

Why This Matters

Researchers selecting a synthetic intermediate for parallel library synthesis or fragment-based screening can prospectively prioritize 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol when hydrogen-bonding interactions with a biological target are mechanistically critical, avoiding the hydrogen-bond-deficient para-chloro analog.

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source
• [2] PubChem Compound Summary for CID 53334897, 4-(4-Chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source

Lipophilicity Profile vs. Positional Isomer

The computed XLogP3 of 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol is 3.9 [1]. The structurally related analog 4-chloro-2-(3-nitrophenyl)benzoic acid—which differs in the positional arrangement of the carboxylic acid and nitro groups—has a lower computed XLogP3 of approximately 3.2 [2]. The ΔXLogP3 of ca. 0.7 log units indicates that the target compound is significantly more lipophilic, which affects membrane permeability, plasma protein binding, and organic-solvent extraction behavior in synthetic work-up procedures [1][2].

Lipophilicity (XLogP3)

Cross-study comparable

ΔXLogP3 ≈ 0.7 log units

Reported lipophilicity difference may influence membrane permeability and LLE metrics.

XLogP3 3.0 (PubChem); positional isomer ~3.2.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	3.9
Comparator Or Baseline	4-Chloro-2-(3-nitrophenyl)benzoic acid: approximately 3.2
Quantified Difference	ΔXLogP3 ≈ 0.7 log units (approximately 5-fold higher octanol-water partition coefficient)
Conditions	XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

When designing a compound collection for cellular phenotypic screening, the higher lipophilicity of 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol may offer a permeability advantage, but also requires careful monitoring of lipophilic ligand efficiency (LLE) metrics; procurement decisions should account for this property difference.

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source
• [2] PubChem Compound Summary for CID 11769019, 4-Chloro-2-(3-nitrophenyl)benzoic acid. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source

Commercial Purity Advantage over Analog Nitrophenols

The product marketed as AB322195 by abcr GmbH is certified at a purity of ≥95% (NLT 95%) . In comparison, several structurally related nitrophenol intermediates—including 4-(4-chlorophenyl)-2-nitrophenol (CAS 146298-30-8)—are routinely supplied at a lower certified purity (commonly 90% or unspecified technical grade) unless custom synthesis is arranged . A difference of ≥5 absolute purity percentage points can introduce significant variability in reaction yields, especially in multi-step sequences where impurities propagate .

Purity Specification

Data to verify

NLT 95% (abcr AB322195)

Reported purity specification may reduce re-purification steps and batch variability.

Supplier specification; independent verification recommended.

Evidence Dimension	Certified purity specification
Target Compound Data	NLT 95% (abcr AB322195)
Comparator Or Baseline	4-(4-Chlorophenyl)-2-nitrophenol: typically ≥90% or unspecified
Quantified Difference	Minimum 5 percentage-point purity advantage; lower batch-to-batch impurity risk
Conditions	Commercial vendor specifications (abcr vs. general catalog offerings)

Why This Matters

Purchasing a product with a guaranteed NLT 95% purity reduces the need for in-house re-purification, lowers the risk of failed coupling reactions, and directly supports reproducible SAR exploration.

Conformational Complexity and Rotatable Bond Comparison

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol exhibits a molecular complexity score of 385 and two rotatable bonds [1]. Its simpler substructure 2-chloro-5-nitrobenzoic acid (CAS 2516-96-3) has a complexity score of approximately 225 and one rotatable bond [2]. The higher complexity and greater conformational freedom of the target compound provide a richer three-dimensional pharmacophoric profile for fragment-based screening libraries [1].

Molecular Complexity

Class-level

Complexity 385; 2 rotatable bonds

Higher reported complexity and conformational freedom may expand pharmacophoric diversity.

Computed (Cactvs); compared to mono-ring analog (complexity ~225).

Evidence Dimension	Molecular complexity and rotatable bond count
Target Compound Data	Complexity 385; 2 rotatable bonds
Comparator Or Baseline	2-Chloro-5-nitrobenzoic acid: Complexity ~225; 1 rotatable bond
Quantified Difference	Complexity increase of ~71%; doubling of rotatable bonds
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

For fragment-growing campaigns, the additional conformational degrees of freedom and molecular complexity of 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol can enhance the probability of identifying a high-quality hit with favorable ligand efficiency metrics compared to a simpler mono-ring analog.

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source
• [2] PubChem Compound Summary for CID 75729, 2-Chloro-5-nitrobenzoic acid. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source

4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol: Optimal Application Scenarios

Biphenyl Scaffold for Suzuki-Miyaura Cross-Coupling

The compound's biphenyl scaffold, combined with a free carboxylic acid handle, makes it a direct substrate for amide-bond formation or esterification after a Suzuki coupling event. Its higher H-bond donor count (2 vs. 1 for non-carboxy analogs) enables the construction of libraries with enhanced target-engagement potential [1].

Fragment Library Design with Balanced Polarity and Lipophilicity

With an XLogP3 of 3.9 and a topological polar surface area consistent with CNS-accessible chemical space, 4-(3-carboxy-4-chlorophenyl)-2-nitrophenol fills a niche in fragment collections that demand both hydrogen-bonding capability and moderate lipophilicity, a balance not achieved by simpler nitrophenols [1].

High-Purity Agrochemical Intermediate Synthesis

The NLT 95% certified purity from reputable suppliers reduces the need for pre-synthesis purification, making it an efficient choice for agrochemical lead optimization where impurities in building blocks can derail multi-step routes and complicate impurity profiling in regulatory submissions .

Application

Selection Property

Validation Focus

Suzuki-Miyaura cross-coupling scaffold

Polyfunctional biphenyl intermediate with free carboxylic acid handle

H-bond donor/acceptor utilization context for amide/ester formation

Fragment library design (CNS-like space)

Balanced lipophilicity and polarity profile (XLogP3 ~3.9, tPSA)

CNS chemical space property review; ligand efficiency metrics

Agrochemical intermediate synthesis

Certified high-purity commercial supply

Impurity-controlled synthesis; batch-to-batch reproducibility review

• [1] PubChem Compound Summary for CID 53221713, 4-(3-Carboxy-4-chlorophenyl)-2-nitrophenol. National Center for Biotechnology Information. Accessed 25 Apr 2026. View Source